Cas no 144861-51-8 (Sarcohydroquinone sulfate C)

Sarcohydroquinone sulfate C structure
Sarcohydroquinone sulfate C structure
Product Name:Sarcohydroquinone sulfate C
CAS No:144861-51-8
MF:C46H70O5S
MW:735.110013484955
CID:6766756
Update Time:2024-03-03

Sarcohydroquinone sulfate C Chemical and Physical Properties

Names and Identifiers

    • Sarcohydroquinone sulfate C
    • Inchi: 1S/C46H70O5S/c1-36(2)17-10-18-37(3)19-11-20-38(4)21-12-22-39(5)23-13-24-40(6)25-14-26-41(7)27-15-28-42(8)29-16-30-43(9)31-32-44-35-45(33-34-46(44)47)51-52(48,49)50/h17,19,21,23,25,27,29,31,33-35,47H,10-16,18,20,22,24,26,28,30,32H2,1-9H3,(H,48,49,50)/b37-19+,38-21+,39-23+,40-25+,41-27+,42-29+,43-31+
    • InChI Key: RLOMLFQLRDXNKE-LQOKPSQISA-N
    • SMILES: C1C(OS(O)(=O)=O)=CC(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 52
  • XLogP3: 13.185
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